Cas no 26803-96-3 (2H-Isoindole-2-ethanol,1,3-dihydro-a-methyl-)
26803-96-3 structure
Product Name:2H-Isoindole-2-ethanol,1,3-dihydro-a-methyl-
CAS No:26803-96-3
MF:C11H15NO
MW:177.242902994156
CID:250073
PubChem ID:11542866
Update Time:2025-04-19
2H-Isoindole-2-ethanol,1,3-dihydro-a-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Isoindole-2-ethanol,1,3-dihydro-a-methyl-
- 1-(1,3-dihydroisoindol-2-yl)propan-2-ol
- 1-(1,3-Dihydro-isoindol-2-yl)-propa
- 1-(1,3-dihydro-isoindol-2-yl)-propan-2-ol
- 1-Isoindolin-isopropanol
- 2H-Isoindole-2-ethanol,1,3-dihydro-a-methyl
- 2-Isoindolineethanol,a-methyl-(8CI)
- AKOS011488240
- 26803-96-3
- AC-20745
- DTXSID40468286
- 1-(2,3-dihydro-1H-isoindol-2-yl)propan-2-ol
- 1-(Isoindolin-2-yl)propan-2-ol
-
- Inchi: 1S/C11H15NO/c1-9(13)6-12-7-10-4-2-3-5-11(10)8-12/h2-5,9,13H,6-8H2,1H3
- InChI Key: DBQROGVTYKYREZ-UHFFFAOYSA-N
- SMILES: OC(C)CN1CC2C=CC=CC=2C1
Computed Properties
- Exact Mass: 177.11500
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Density: 1.097
- Boiling Point: 284.309°C at 760 mmHg
- Flash Point: 133.939°C
- Refractive Index: 1.568
- PSA: 23.47000
- LogP: 1.32090
2H-Isoindole-2-ethanol,1,3-dihydro-a-methyl- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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